Cas no 1448129-10-9 (N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide
• CAS No: 1448129-10-9
• MF: C₁₈H₂₃ClN₆O
• MW: 374.867821931839
• CID: 5822947
• PubChem ID: 71807500
• Update Time: 2025-09-28

N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide
• N-(3-chloro-4-methylphenyl)-4-(5-(dimethylamino)pyridazin-3-yl)piperazine-1-carboxamide
• F6438-1434
• 1448129-10-9
• AKOS024561204
• N-(3-CHLORO-4-METHYLPHENYL)-4-[5-(DIMETHYLAMINO)PYRIDAZIN-3-YL]PIPERAZINE-1-CARBOXAMIDE

• Inchi： 1S/C18H23ClN6O/c1-13-4-5-14(10-16(13)19)21-18(26)25-8-6-24(7-9-25)17-11-15(23(2)3)12-20-22-17/h4-5,10-12H,6-9H2,1-3H3,(H,21,26)
• InChI Key： LFSOMIUKRMBMKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(N1CCN(C2=CC(=CN=N2)N(C)C)CC1)=O

Computed Properties

• Exact Mass: 374.1621871g/mol
• Monoisotopic Mass: 374.1621871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide

N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide (CAS No. 1448129-10-9): An Emerging Compound in Medicinal Chemistry

N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide (CAS No. 1448129-10-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, has shown promising results in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and potential clinical applications.

Chemical Structure and Properties

The chemical structure of N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide (CAS No. 1448129-10-9) is composed of a piperazine ring linked to a pyridazine moiety, with additional functional groups such as a chloro-substituted phenyl ring and a dimethylamino group. These structural features contribute to its unique pharmacological profile. The compound is a white crystalline solid with a molecular weight of approximately 386.87 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental protocols.

Biological Activities

Recent studies have highlighted the multifaceted biological activities of N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide. One of the most notable findings is its potent anti-inflammatory effects. In vitro experiments have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases.

Additionally, N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide has shown significant neuroprotective effects. Preclinical studies using animal models of Parkinson's disease have indicated that the compound can reduce neuronal cell death and improve motor function by modulating key signaling pathways involved in neurodegeneration. These findings suggest that it may have therapeutic potential in the management of neurodegenerative disorders.

In the context of cancer research, N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide has exhibited antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. Mechanistic studies have revealed that the compound can induce apoptosis through the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These results indicate its potential as an anticancer agent.

Clinical Applications and Future Directions

The promising preclinical data on N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide have paved the way for further clinical investigations. Several phase I and II clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to its direct therapeutic applications, N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-ylpiperazine-1-carboxamide may also serve as a valuable tool for understanding the underlying mechanisms of various diseases. Its ability to modulate multiple signaling pathways makes it an attractive candidate for use in combination therapies, where it can enhance the efficacy of existing treatments.

Conclusion

In conclusion, N-(3-chloro-4-methylphenyl)-4-5-(dimethylamino)pyridazin-3-yipiperazine--carboxamide (CAS No. 1448129-10-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it an exciting area of research for both academic and pharmaceutical industries. As further clinical trials progress, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.